BENGHE Foundational & Exploratory

Check Availability & Pricing

hazards and precautionary statements for 2-
Chloro-6-methylquinoline-3-carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2-Chloro-6-methylquinoline-3-
Compound Name:
carbonitrile

cat. No.: B1607281

An In-depth Technical Guide to the Safe Handling of 2-Chloro-6-methylquinoline-3-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

2-Chloro-6-methylquinoline-3-carbonitrile (CAS No. 483287-37-2) is a halogenated
heterocyclic building block commonly utilized in synthetic organic chemistry and drug discovery.
[1] Its quinoline core is a prevalent scaffold in many biologically active compounds, making this
reagent a valuable intermediate for the synthesis of novel chemical entities. However, its
chemical reactivity and structure necessitate a thorough understanding of its potential hazards
to ensure safe handling in a laboratory setting. This guide provides a detailed overview of its
hazard profile, precautionary statements, and essential safety protocols, grounded in the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Compound ldentity:
e Chemical Name: 2-Chloro-6-methylquinoline-3-carbonitrile
e CAS Number: 483287-37-2

e Molecular Formula: C11H7CIN2[1]
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e Molecular Weight: 202.64 g/mol [1]
e Physical Form: Solid

Part 1: GHS Hazard Identification and Classification

Based on available safety data, 2-Chloro-6-methylquinoline-3-carbonitrile is classified as a
hazardous substance. The primary dangers are associated with acute oral toxicity and the risk
of severe eye damage.

Signal Word:Danger

GHS Pictograms:

Pictogram Hazard Class
lw.Acute Toxicity (fatal or toxic) Acute Toxicity (Oral)
le.Corrosion Serious Eye Damage

Hazard Statements (H-Statements):

Code Statement Classification

Acute Toxicity, Oral (Category
4)

H302 Harmful if swallowed.

) Serious Eye Damage
H318 Causes serious eye damage.
(Category 1)

Expert Analysis of Hazards:

e H302 - Harmful if swallowed: This classification indicates that ingestion of relatively small
quantities of the substance can cause significant toxic effects, which may be harmful but not
necessarily lethal at this category level. The primary risk is accidental ingestion through poor
hygiene practices, such as eating, drinking, or smoking in the laboratory, or through hand-to-
mouth contact after handling the substance without gloves.
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e H318 - Causes serious eye damage: This is a critical hazard, implying that contact with the
eyes can lead to irreversible damage. Unlike eye irritation, which is typically reversible,
Category 1 eye damage involves a risk of permanent vision impairment or blindness. This
hazard is likely due to the corrosive nature of the chemical to eye tissue. The nitrile and
chloro- substituents on the quinoline ring contribute to its reactivity. Therefore, the use of
appropriate eye protection is non-negotiable.

Part 2: Precautionary Statements & Safe Handling
Protocols

A systematic approach to safety, encompassing prevention, response, and storage, is crucial
when working with this compound. The following protocols are derived from GHS precautionary
statements and best laboratory practices.

Prevention (P2XX)

The cornerstone of safety is preventing exposure. The following preventive measures must be
strictly adhered to.

e P264 - Wash skin thoroughly after handling.

o Causality: Prevents accidental ingestion from hand-to-mouth contact and minimizes the
risk of any potential skin irritation. Even if a substance is not classified as a skin irritant,
residual chemicals on the hands can be transferred to the face, eyes, or food.

e P270 - Do not eat, drink or smoke when using this product.

o Causality: This is a fundamental laboratory rule that directly mitigates the risk of ingestion
(H302).

o P280 - Wear protective gloves/protective clothing/eye protection/face protection.

o Causality & Protocol: This is the most critical precautionary measure for this specific

compound.

» Eye/Face Protection: Due to the severe eye damage risk (H318), standard safety
glasses are insufficient. Chemical splash goggles that form a seal around the eyes are
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mandatory.[2] A face shield should be worn over the goggles, especially when handling
larger quantities or when there is a significant risk of splashing.

» Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any
signs of degradation or puncture before use.

» Clothing: A lab coat must be worn to protect the skin and personal clothing.
Response (P3XX)
In the event of an accidental exposure, immediate and correct action is vital.
e P301 + P317 - IF SWALLOWED: Get medical help.

o Protocol: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention and provide the Safety Data Sheet (SDS) to the medical personnel.

e P305 + P354 + P338 - IF IN EYES: Immediately rinse with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[3]

o Protocol: This is a time-critical emergency. Proceed immediately to an eyewash station
and flush the eyes with a gentle, continuous stream of water for at least 15 minutes,
holding the eyelids open.[2] Remove contact lenses after the first few minutes of rinsing if
it can be done easily. Seek immediate and specialized medical attention from an
ophthalmologist.

e P317 - Get medical help.[3]

o Causality: Emphasizes the need for professional medical evaluation after any exposure,
particularly eye contact or ingestion, due to the severity of the potential health effects.

Storage (P4XX)

Proper storage is essential to maintain the chemical's integrity and prevent accidents.
e Protocol:

o Store in a well-ventilated place.[2]
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o Keep the container tightly closed to prevent contamination and potential release of dust or

vapors.[2]

o Store in a dry, cool location away from incompatible materials such as strong oxidizing
agents.[4]

o The substance is classified under Storage Class 11 - Combustible Solids, indicating it
should be stored away from sources of ignition.[5]

Disposal (P5XX)
e P501 - Dispose of contents/container to an approved waste disposal plant.[2]
o Protocol: All waste material, including empty containers and contaminated PPE, must be

treated as hazardous waste. Disposal must be conducted in accordance with all local,
state, and federal regulations. Do not dispose of it down the drain.

Part 3: Experimental Workflow and Visualization

To ensure a self-validating system of safety, every experimental plan involving 2-Chloro-6-
methylquinoline-3-carbonitrile must integrate a risk assessment and handling workflow.

Safe Handling Workflow Diagram

The following diagram illustrates the logical flow for safely handling this compound from

procurement to disposal.
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Safe Handling Workflow for 2-Chloro-6-methylquinoline-3-carbonitrile
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:
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Caption: Workflow for risk mitigation when handling 2-Chloro-6-methylquinoline-3-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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